Cas no 54843-13-9 (2-Propenoic acid, 3-hydroxy-2-methyl-, ethyl ester)

• Product Name: 2-Propenoic acid, 3-hydroxy-2-methyl-, ethyl ester
• CAS No: 54843-13-9
• MF: C₆H₁₀O₃
• MW: 130.141802310944
• CID: 353548
• PubChem ID: 521546
• Update Time: 2025-04-19

2-Propenoic acid, 3-hydroxy-2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-hydroxy-2-methyl-, ethyl ester
• ethyl 3-hydroxy-2-methylprop-2-enoate
• DTXSID40334679
• ethyl 3-hydroxy-2-methyl-2-propenoate
• UPWSFLJBKRQKBD-UHFFFAOYSA-N
• 54843-13-9

• Inchi： 1S/C6H10O3/c1-3-9-6(8)5(2)4-7/h4,7H,3H2,1-2H3
• InChI Key： UPWSFLJBKRQKBD-UHFFFAOYSA-N
• SMILES： O(C(C(=CO)C)=O)CC

Computed Properties

• Exact Mass: 130.063
• Monoisotopic Mass: 130.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53